Benzyl-(6-fluoroindan-1-ylidene)-amine

• Molecular Formula: C16H14FN
• Molecular Weight: 239.29 g/mol
• IUPAC Name: N-benzyl-6-fluoro-2,3-dihydroinden-1-imine
• InChI: InChI=1S/C16H14FN/c17-14-8-6-13-7-9-16(15(13)10-14)18-11-12-4-2-1-3-5-12/h1-6,8,10H,7,9,11H2
• InChI Key: FBRKDCXKQLNXAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=NCC2=CC=CC=C2)C3=C1C=CC(=C3)F

Description

Benzyl-(6-fluoroindan-1-ylidene)-amine is a useful research compound. Its molecular formula is C16H14FN and its molecular weight is 239.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 6-fluoroindan-1-one (14.57 g, 97.04 mmol) and benzylamine (10.60 mL, 97.04 mmol) in toluene (75 mL). Add p-toluenesulfonic acid monohydrate (0.923 g, 4.85 mmol). Attach a reflux condenser and heat the mixture under nitrogen to reflux over six hours, then stir at room temperature for 14 hours. Extract the mixture with ethyl acetate and water. Dry the resulting organics with magnesium sulfate, filter, and concentrate in vacuo to give the title compound as a red oil (23.22 g, 100%). MS (ES) m/z=240 [M+1].